Cas no 2172211-70-8 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-hydroxypropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-hydroxypropanoic acid
• CAS No: 2172211-70-8
• MF: C₂₃H₂₆N₂O₇
• MW: 442.461746692657
• CID: 5943182
• PubChem ID: 165550828
• Update Time: 2025-05-22

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-hydroxypropanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]-2-hydroxypropanoic acid
• EN300-1488482
• 2172211-70-8

• Inchi： 1S/C23H26N2O7/c1-31-14(10-21(27)24-12-20(26)22(28)29)11-25-23(30)32-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,26H,10-13H2,1H3,(H,24,27)(H,25,30)(H,28,29)
• InChI Key： BPLHYNLPUIRRDF-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(C(=O)O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.17400117g/mol
• Monoisotopic Mass: 442.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 134Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-hydroxypropanoic acid

Recent Advances in the Study of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-hydroxypropanoic acid (CAS: 2172211-70-8)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-hydroxypropanoic acid (CAS: 2172211-70-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxypropanoic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutics. The Fmoc group is particularly noteworthy for its role in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide chemistry.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and drug development. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize the compound and its derivatives. These efforts are part of a broader initiative to develop more efficient and scalable methods for producing complex peptide-based molecules, which are increasingly important in the development of targeted therapies for diseases such as cancer and autoimmune disorders.

One of the key findings from recent research is the compound's stability under various physiological conditions, which makes it a promising candidate for use in vivo. Preliminary studies have demonstrated that the Fmoc-protected amino acid derivative can be effectively incorporated into peptide chains without significant degradation, suggesting its potential utility in the design of stable peptide drugs. Additionally, its solubility profile in aqueous and organic solvents has been investigated, providing valuable insights for formulation scientists working on drug delivery systems.

Another area of interest is the compound's role in the development of self-assembling peptide hydrogels. Researchers have explored its ability to form nanostructures under specific conditions, which could be leveraged for applications in tissue engineering and regenerative medicine. The presence of the hydroxypropanoic acid moiety contributes to the hydrogel's biocompatibility and biodegradability, making it an attractive material for biomedical applications. These findings are supported by in vitro and in vivo studies, which have shown promising results in terms of minimal cytotoxicity and favorable pharmacokinetic properties.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-hydroxypropanoic acid (CAS: 2172211-70-8) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and biomaterials, with ongoing studies continuing to uncover new potential uses. Future research directions may include further optimization of its synthetic pathways, exploration of its interactions with biological targets, and development of novel derivatives with enhanced properties. The compound's unique structural features and functional versatility position it as a key player in advancing the frontiers of medicinal chemistry and biotechnology.